Cas no 887589-76-6 (1H-PURINE-8-SULFENAMIDE)

• Product Name: 1H-PURINE-8-SULFENAMIDE
• CAS No: 887589-76-6
• MF: C₅H₅N₅S
• MW: 167.191697835922
• CID: 713525
• PubChem ID: 45073553
• Update Time: 2025-04-19

1H-PURINE-8-SULFENAMIDE Chemical and Physical Properties

Names and Identifiers

• 1H-PURINE-8-SULFENAMIDE
• S-(7H-purin-8-yl)thiohydroxylamine
• AKOS006240713
• SCHEMBL23323422
• 887589-76-6
• S-7H-Purin-8-yl-(thiohydroxylamine)
• DTXSID00662788

• Inchi： 1S/C5H5N5S/c6-11-5-9-3-1-7-2-8-4(3)10-5/h1-2H,6H2,(H,7,8,9,10)
• InChI Key： KTUHBEAQDPCSLP-UHFFFAOYSA-N
• SMILES： S(C1=NC2=C(C=NC=N2)N1)N

Computed Properties

• Exact Mass: 167.027
• Monoisotopic Mass: 167.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106A^2
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: -0.2